![molecular formula C21H24N2O4 B2740767 N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide CAS No. 940816-57-9](/img/structure/B2740767.png)
N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide
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Overview
Description
N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide, also known as CNOB, is a synthetic compound that has been widely used in scientific research. It belongs to the class of compounds known as positive allosteric modulators (PAMs) of the metabotropic glutamate receptor subtype 5 (mGluR5).
Mechanism of Action
N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide acts as a PAM of mGluR5, which means it enhances the activity of the receptor in response to glutamate binding. The exact mechanism of action of this compound is not fully understood, but it is believed to bind to a specific site on the receptor that allosterically enhances the receptor's response to glutamate. This leads to increased intracellular signaling and downstream effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to enhance synaptic plasticity, increase long-term potentiation (LTP), and improve cognitive function in animal models. This compound has also been shown to have anxiolytic and antidepressant effects in animal models. In addition, this compound has been shown to have neuroprotective effects in various neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide in lab experiments is its specificity for mGluR5. This allows researchers to selectively modulate the activity of this receptor without affecting other glutamate receptors. Another advantage is its potency, which allows for lower concentrations to be used in experiments. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for the use of N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide in scientific research. One direction is the development of more potent and selective PAMs for mGluR5. Another direction is the investigation of the role of mGluR5 in other physiological and pathological conditions, such as pain, epilepsy, and neuroinflammation. Additionally, the use of this compound in combination with other compounds, such as NMDA receptor antagonists, may lead to new therapeutic strategies for neuropsychiatric disorders.
Synthesis Methods
The synthesis of N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide involves several steps. The first step is the preparation of 4,8-dimethyl-2-oxochromene-7-carboxylic acid, which is then converted to its acid chloride. The acid chloride is then reacted with N-(1-cyanocyclohexyl)amine to yield the corresponding amide. The final step involves the conversion of the amide to the methyl ester using methanol and hydrochloric acid. The overall yield of the synthesis is around 20%.
Scientific Research Applications
N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide has been extensively used in scientific research as a tool compound to study the role of mGluR5 in various physiological and pathological conditions. It has been shown to modulate the activity of mGluR5 in a positive manner, leading to increased receptor signaling and downstream effects. This compound has been used to study the role of mGluR5 in addiction, anxiety, depression, and other neuropsychiatric disorders.
properties
IUPAC Name |
N-(1-cyanocyclohexyl)-2-(4,8-dimethyl-2-oxochromen-7-yl)oxy-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H24N2O4/c1-14-11-19(25)27-20-15(2)17(8-7-16(14)20)26-12-18(24)23(3)21(13-22)9-5-4-6-10-21/h7-8,11H,4-6,9-10,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWXLZMGCESJHLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=O)N(C)C3(CCCCC3)C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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